Cas no 926198-76-7 ()

• CAS No: 926198-76-7
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 6714170
• PubChem ID: 46742991
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H8Cl2N2O/c11-6-10-14-13-9(15-10)5-7-1-3-8(12)4-2-7/h1-4H,5-6H2
• InChI Key： DXBUEMDRVOFXFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NN=C(CCl)O1

Computed Properties

• Exact Mass: 242.0013683g/mol
• Monoisotopic Mass: 242.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes